3-(4-Chlorophenyl)-propylmalonic acid diethyl ester

• Molecular Formula: C16H21ClO4
• Molecular Weight: 312.79 g/mol
• IUPAC Name: diethyl 2-[3-(4-chlorophenyl)propyl]propanedioate
• InChI: InChI=1S/C16H21ClO4/c1-3-20-15(18)14(16(19)21-4-2)7-5-6-12-8-10-13(17)11-9-12/h8-11,14H,3-7H2,1-2H3
• InChI Key: ZATZZEDUXZRCMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCCC1=CC=C(C=C1)Cl)C(=O)OCC

Description

3-(4-Chlorophenyl)-propylmalonic acid diethyl ester is a useful research compound. Its molecular formula is C16H21ClO4 and its molecular weight is 312.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

108.5 g of malonic acid diethyl ester are added dropwise, at 50°, to a sodium ethylate solution freshly prepared from 15.6 g of sodium and 750 ml of ethanol. The mixture is kept at the above temperature for 2.5 hours and 220 g of p-toluenesulphonic acid 3-(4-chlorophenyl)-propyl ester are then added dropwise. After the addition, the mixture is stirred at 50° for 6 hours, 800 ml of water are then added and the mixture is extracted 3 times with a total of 1 liter of diethyl ether. The combined organic phases are dried over sodium sulphate, the solvent is evaporated off and the residue is distilled. 105.6 g of 3-(4-chlorophenyl)-propylmalonic acid diethyl ester of b.p. 145°-155° under 0.01 mm Hg (1.33 Pa) are obtained.